Cas no 2138335-75-6 (1-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 1-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 2138335-75-6
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6084580
• PubChem ID: 165871496
• Update Time: 2025-05-21

1-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
• EN300-1077446
• 2138335-75-6

• Inchi： 1S/C8H10N2O3/c1-3-10-4-9-5(2)6(7(10)11)8(12)13/h4H,3H2,1-2H3,(H,12,13)
• InChI Key： CBQNQMZHALJVGK-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=C(C)N=CN1CC

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70Ų

Additional information on 1-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

1-Ethyl-4-Methyl-6-Oxo-1,6-Dihydropyrimidine-5-Carboxylic Acid: A Comprehensive Overview

1-Ethyl-4-Methyl-6-Oxo-1,6-Dihydropyrimidine-5-Carboxylic Acid, also known by its CAS number 2138335-75-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a pyrimidine ring system with substituents at positions 1, 4, and 5, making it a unique member of this chemical family.

The synthesis of 1-Ethyl-4-Methyl-6-Oxo-1,6-Dihydropyrimidine-5-Carboxylic Acid involves a series of carefully designed organic reactions. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity. Researchers have explored various methodologies, including condensation reactions and cyclization processes, to efficiently construct the pyrimidine core. The use of microwave-assisted synthesis has also been reported, demonstrating its potential to accelerate reaction times while maintaining product quality.

The biological activity of this compound has been a focal point in recent research. Preclinical studies have shown that 1-Ethyl-4-Methyl-6-Oxo-1,6-Dihydropyrimidine-5-Carboxylic Acid exhibits promising anti-inflammatory and antioxidant properties. These findings suggest its potential application in the development of therapeutic agents for conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, investigations into its cytotoxicity profiles have revealed selective activity against certain cancer cell lines, further underscoring its therapeutic potential.

In terms of structural analysis, computational chemistry tools have been employed to study the molecular interactions and conformational flexibility of this compound. Molecular docking studies have provided insights into its binding affinity with various biological targets, such as enzymes and receptors. These studies are crucial for understanding the mechanism of action and guiding further optimization efforts.

The application of green chemistry principles in the synthesis and characterization of 1-Ethyl-4-Methyl-6-Oxo-1,6-Dihydropyrimidine-5-Carboxylic Acid has also gained attention. Researchers have explored the use of environmentally friendly solvents and catalysts to minimize waste and reduce ecological impact. Such approaches align with the growing demand for sustainable practices in chemical research.

Looking ahead, the development of analogs and derivatives of this compound is expected to expand its utility in drug design. By modifying specific functional groups or substituents, scientists aim to enhance bioavailability, efficacy, and selectivity. Collaborative efforts between academia and industry are likely to play a pivotal role in translating these findings into clinical applications.

In conclusion, 1-Ethyl-4-Methyl-6-Oxo-1,6-Dihydropyrimidine-5-Carboxylic Acid represents a valuable addition to the arsenal of bioactive compounds with potential therapeutic applications. Continued research into its synthesis, biological activity, and structural properties will undoubtedly contribute to advancements in medicinal chemistry and related disciplines.